Cas no 851806-00-3 (1-(3-methoxybenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole)

• Product Name: 1-(3-methoxybenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
• CAS No: 851806-00-3
• MF: C₁₉H₁₇F₃N₂O₂S
• MW: 394.410693883896
• CID: 6278533
• PubChem ID: 3340236
• Update Time: 2025-11-06

1-(3-methoxybenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxybenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
• F0630-1396
• AKOS024589260
• 851806-00-3
• (3-methoxyphenyl)(2-((4-(trifluoromethyl)benzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• 1-(3-methoxybenzoyl)-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4,5-dihydro-1H-imidazole
• (3-methoxyphenyl)-[2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone

• Inchi： 1S/C19H17F3N2O2S/c1-26-16-4-2-3-14(11-16)17(25)24-10-9-23-18(24)27-12-13-5-7-15(8-6-13)19(20,21)22/h2-8,11H,9-10,12H2,1H3
• InChI Key： RZESRDWVQWIWNC-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C(F)(F)F)=CC=1)C1=NCCN1C(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 394.09628345g/mol
• Monoisotopic Mass: 394.09628345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(3-methoxybenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole

Compound CAS No 851806-00-3: 1-(3-Methoxybenzoyl)-2-({4-(Trifluoromethyl)Phenylmethyl}Sulfanyl)-4,5-Dihydro-1H-Imidazole

The compound with CAS No 851806-00-3, known as 1-(3-methoxybenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines an imidazole ring system with a methoxybenzoyl group and a trifluoromethyl-substituted phenylmethyl sulfanyl moiety. The combination of these functional groups makes it a promising candidate for research in drug discovery, material science, and advanced organic synthesis.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors, which enhances their bioavailability and pharmacokinetic properties. The imidazole ring in this compound serves as a versatile scaffold for further functionalization, enabling the exploration of diverse biological activities such as anti-inflammatory, antitumor, and antimicrobial effects. The presence of the methoxybenzoyl group further enhances the molecule's solubility and stability, making it suitable for various biological assays.

The trifluoromethylphenylmethyl sulfanyl group attached to the imidazole ring introduces additional electronic and steric effects, which can modulate the compound's reactivity and selectivity in biochemical environments. This feature is particularly valuable in designing molecules with high specificity for target proteins or enzymes. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of such compounds to potential therapeutic targets, facilitating a more efficient drug design process.

In terms of synthesis, the preparation of this compound involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and cyclization steps. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the final product. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

One of the most exciting developments involving this compound is its potential application in targeted drug delivery systems. The combination of its structural features allows for the conjugation with targeting ligands or imaging agents, enabling precise delivery to specific tissues or cells. This has been demonstrated in preclinical studies where the compound showed enhanced efficacy in treating diseases such as cancer and inflammatory disorders.

Moreover, the trifluoromethyl group has been shown to exhibit strong electron-withdrawing properties, which can influence the electronic environment of the molecule and enhance its reactivity in certain chemical transformations. This property has been leveraged in catalytic applications where high reactivity is required for specific organic transformations.

In conclusion, CAS No 851806-00-3 represents a cutting-edge molecule with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational methodologies, positions it as a key player in future research and development efforts.